2-Cyano-5-methoxybenzene-1-sulfonyl chloride
Overview
Description
2-Cyano-5-methoxybenzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 1261573-04-9 . It has a molecular weight of 231.66 and its IUPAC name is 2-cyano-5-methoxybenzenesulfonyl chloride . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 2-Cyano-5-methoxybenzene-1-sulfonyl chloride is 1S/C8H6ClNO3S/c1-13-7-3-2-6 (5-10)8 (4-7)14 (9,11)12/h2-4H,1H3 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a boiling point of 405.5±35.0 C at 760 mmHg . It is stored at a temperature of 4C .Scientific Research Applications
Pharmaceutical Research
2-Cyano-5-methoxybenzene-1-sulfonyl chloride: is utilized in pharmaceutical research as a precursor for synthesizing various sulfonyl derivatives. These derivatives are often screened for their therapeutic potential, including anti-inflammatory, antibacterial, and antiviral activities. The compound’s reactivity with different functional groups allows for the creation of a diverse library of molecules for drug discovery .
Material Science
In material science, this chemical serves as a building block for designing novel polymers and coatings. Its sulfonyl chloride group can react with amines to form sulfonamides, which are known for their thermal stability and resistance to degradation. This makes it valuable for developing materials that require durability under extreme conditions .
Chemical Synthesis
2-Cyano-5-methoxybenzene-1-sulfonyl chloride: plays a critical role in chemical synthesis, particularly in the construction of complex organic molecules. It can act as an electrophile in substitution reactions, providing a pathway to introduce the sulfonyl group into other compounds, which is a key step in synthesizing various pharmaceuticals and agrochemicals .
Analytical Chemistry
This compound is used in analytical chemistry as a derivatization agent. It can modify hydroxyl and amine groups, which enhances the detection and quantification of these functional groups in complex mixtures using techniques like HPLC and mass spectrometry. This is essential for the analysis of biological samples and environmental pollutants .
Life Science Research
In life sciences, 2-Cyano-5-methoxybenzene-1-sulfonyl chloride is employed in the study of protein and enzyme functions. By modifying specific amino acids, researchers can investigate the structure-activity relationships in biomolecules, aiding in the understanding of their biological roles and the development of targeted therapies .
Industrial Applications
Industrially, this compound finds applications in the synthesis of dyes, pigments, and fluorescent markers. Its ability to introduce sulfonyl groups into aromatic systems is exploited to create compounds with specific optical properties, which are used in imaging technologies and manufacturing processes .
Safety and Hazards
The safety information for 2-Cyano-5-methoxybenzene-1-sulfonyl chloride indicates that it is corrosive . The hazard statements include H314, H318 , which refer to causes severe skin burns and eye damage, and causes serious eye damage respectively. The precautionary statements include P280, P305+P351+P338 , which suggest wearing protective gloves/protective clothing/eye protection/face protection, and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
properties
IUPAC Name |
2-cyano-5-methoxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO3S/c1-13-7-3-2-6(5-10)8(4-7)14(9,11)12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFOVDTUMIVSQGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C#N)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-5-methoxybenzene-1-sulfonyl chloride | |
CAS RN |
1261573-04-9 |
Source
|
| Record name | 2-Cyano-5-methoxybenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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